5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
Overview
Description
5-Iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid (IMODCA) is an organic compound that has a wide range of applications in the scientific research community. It is a versatile compound that can be used in a variety of synthetic reactions, as well as in biological studies. IMODCA has been used in the synthesis of various compounds, such as drugs and other biologically active compounds, and is also used in the study of enzyme kinetics and other biochemical processes.
Scientific Research Applications
5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid has a wide range of applications in scientific research. It has been used in the synthesis of various compounds, such as drugs and other biologically active compounds. It has also been used in the study of enzyme kinetics and other biochemical processes. In addition, 5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid has been used in the study of the structure and function of proteins, as well as in the study of the structure and function of DNA.
Mechanism of Action
5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid acts as a catalyst in a variety of reactions. In nucleophilic substitution reactions, 5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid facilitates the replacement of a halogenated alkyl group with an oxygen-containing group. In Grignard reactions, 5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid facilitates the addition of a halogenated alkyl group to an aromatic ring. In both cases, the reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide.
Biochemical and Physiological Effects
5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to inhibit the activity of enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. In addition, it has been shown to inhibit the activity of enzymes involved in the synthesis of DNA and RNA.
Advantages and Limitations for Lab Experiments
5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid has several advantages for use in lab experiments. It is a relatively inexpensive compound, and it is easy to obtain. In addition, it is a versatile compound that can be used in a variety of synthetic reactions, as well as in biological studies. However, there are some limitations to its use in lab experiments. It is a relatively unstable compound, and it can decompose in the presence of light or heat. In addition, it is toxic and should be handled with care.
Future Directions
There are a number of potential future directions for the study of 5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid. One potential direction is the development of new synthetic methods for the synthesis of 5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid. In addition, further studies could be conducted to explore the biochemical and physiological effects of 5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid on various biological systems. Finally, further studies could be conducted to explore the potential therapeutic uses of 5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid.
Synthesis Methods
5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid can be synthesized by a variety of methods. One method involves the use of a nucleophilic substitution reaction in which a halogenated alkyl group is replaced with an oxygen-containing group. This reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide, and can be conducted in either aqueous or organic solvent. Another method involves the use of a Grignard reagent, which is a strong base that can be used to add a halogenated alkyl group to an aromatic ring. This reaction is also catalyzed by a base and can be conducted in either aqueous or organic solvent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid involves the synthesis of the pyridine ring followed by the introduction of the iodo and carboxylic acid functional groups.", "Starting Materials": [ "2-methyl-3-oxobutanoic acid", "ethyl acetoacetate", "ammonium acetate", "iodine", "sodium hydroxide", "acetic acid", "methanol", "diethyl ether" ], "Reaction": [ "Step 1: Synthesis of 2-methyl-3-oxobutanoic acid by reacting ethyl acetoacetate with sodium hydroxide in methanol", "Step 2: Synthesis of 2-methyl-3-oxobutanoic acid by reacting ammonium acetate with 2-methyl-3-oxobutanoic acid in acetic acid", "Step 3: Synthesis of 5-iodo-6-methyl-2-oxo-1,2-dihydropyridine by reacting 2-methyl-3-oxobutanoic acid with iodine in the presence of ammonium acetate in acetic acid", "Step 4: Synthesis of 5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid by reacting 5-iodo-6-methyl-2-oxo-1,2-dihydropyridine with sodium hydroxide and carbon dioxide in diethyl ether" ] } | |
CAS RN |
1690658-38-8 |
Product Name |
5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid |
Molecular Formula |
C7H6INO3 |
Molecular Weight |
279 |
Purity |
95 |
Origin of Product |
United States |
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